Cas no 2648972-45-4 (2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene)

• Product Name: 2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene
• CAS No: 2648972-45-4
• MF: C₉H₇BrN₂O₃
• MW: 271.067481279373
• CID: 6274544
• PubChem ID: 165883128
• Update Time: 2025-05-24

2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene
• EN300-1927759
• 2648972-45-4

• Inchi： 1S/C9H7BrN2O3/c1-6(11-5-13)7-3-2-4-8(9(7)10)12(14)15/h2-4,6H,1H3
• InChI Key： JWAWHEYMUQFSCQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.96400g/mol
• Monoisotopic Mass: 269.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene

2-Bromo-1-(1-Isocyanatoethyl)-3-Nitrobenzene: A Comprehensive Overview

2-Bromo-1-(1-isocyanatoethyl)-3-nitrobenzene is a complex organic compound with the CAS number 2648972-45-4. This compound is characterized by its unique structure, which includes a bromine atom, an isocyanatoethyl group, and a nitro group attached to a benzene ring. The combination of these functional groups makes it a versatile molecule with potential applications in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene involves a series of carefully controlled reactions. Researchers have explored various methods to optimize its synthesis, including nucleophilic substitution and coupling reactions. Recent studies have focused on improving the yield and purity of the compound by employing advanced catalysts and reaction conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

The chemical properties of 2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene are heavily influenced by its functional groups. The bromine atom introduces electrophilic aromatic substitution reactivity, while the nitro group acts as a strong electron-withdrawing group, enhancing the compound's stability and reactivity in certain reactions. The isocyanatoethyl group adds another layer of functionality, enabling the compound to participate in urethane formation and other related reactions.

One of the most promising applications of 2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene lies in its use as an intermediate in drug discovery. Its structure provides a scaffold for attaching various bioactive moieties, making it a valuable tool in medicinal chemistry. Recent research has highlighted its potential as a precursor for developing novel anti-inflammatory and anticancer agents. For example, studies have shown that derivatives of this compound exhibit significant inhibitory activity against key enzymes involved in inflammation and cancer progression.

In addition to its role in pharmaceuticals, 2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene has also found applications in agrochemicals. Its ability to interact with plant hormones and regulate plant growth makes it a candidate for developing new classes of pesticides and growth regulators. Researchers are currently investigating its efficacy in controlling fungal infections in crops, with preliminary results showing promising outcomes.

The environmental impact of 2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene is another area of active research. Scientists are studying its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems. Recent findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further studies are needed to fully understand its environmental fate and potential risks.

From a structural perspective, 2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene exhibits interesting electronic properties due to the conjugation between the aromatic ring and the functional groups. This conjugation not only influences its reactivity but also opens up possibilities for applications in materials science. For instance, researchers are exploring its use as a building block for constructing advanced materials with tailored electronic properties.

In conclusion, 2-bromo-1-(1-isocyanatoethyl)-3-nitrobenzene is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as an important molecule for future research and industrial applications.